Cas no 521936-76-5 (1,3,4-Thiadiazol-2-amine, 5-(1,3-diphenyl-1H-pyrazol-4-yl)-N-phenyl-)

1,3,4-Thiadiazol-2-amine, 5-(1,3-diphenyl-1H-pyrazol-4-yl)-N-phenyl- structure
521936-76-5 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-(1,3-diphenyl-1H-pyrazol-4-yl)-N-phenyl-
CAS No:521936-76-5
MF:C23H17N5S
MW:395.479582548141
CID:360242
PubChem ID:56692929
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine, 5-(1,3-diphenyl-1H-pyrazol-4-yl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-(1,3-diphenyl-1H-pyrazol-4-yl)-N-phenyl-
    • 5-(1,3-diphenylpyrazol-4-yl)-N-phenyl-1,3,4-thiadiazol-2-amine
    • 5-(1,3-Diphenyl-1H-pyrazol-4-yl)-N-phenyl-1,3,4-thiadiazol-2-amine
    • 521936-76-5
    • DTXSID40718213
    • SCHEMBL14133255
    • Inchi: 1S/C23H17N5S/c1-4-10-17(11-5-1)21-20(16-28(27-21)19-14-8-3-9-15-19)22-25-26-23(29-22)24-18-12-6-2-7-13-18/h1-16H,(H,24,26)
    • InChI Key: NRQQRJFQBPCYIL-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1C1=CN(C2C=CC=CC=2)N=C1C1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 395.12071
  • Monoisotopic Mass: 395.12046674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 83.9Ų

Experimental Properties

  • PSA: 55.63

1,3,4-Thiadiazol-2-amine, 5-(1,3-diphenyl-1H-pyrazol-4-yl)-N-phenyl- Related Literature

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